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Compound of Interest

Compound Name: Sofosbuvir impurity N

Cat. No.: B10799823

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sofosbuvir, a cornerstone in the treatment of Hepatitis C, is a nucleotide analog inhibitor of the

viral RNA polymerase. As with any pharmaceutical active ingredient, the control of impurities is

critical to ensure its safety and efficacy. This technical guide provides a detailed overview of

Sofosbuvir Impurity N, a known related substance. This document outlines its chemical

structure, analytical methodologies for its identification and quantification, and a plausible

pathway for its formation.

Chemical Identity of Sofosbuvir Impurity N
Sofosbuvir Impurity N, also referred to as Methoxy Sofosbuvir Impurity, is a diastereoisomer

of Sofosbuvir where the isopropyl ester of the L-alanine moiety is replaced by a methyl ester.

Chemical Structure:

IUPAC Name: (2S)-methyl 2-(((((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-

fluoro-3-hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10799823#bc-rfq
https://www.benchchem.com/product/b10799823/docs?utm_src=pdf-body#in-depth-technical-guide-chemical-structure-and-analysis-of-sofosbuvir-impurity-n
https://www.benchchem.com/product/b10799823/docs?utm_src=pdf-body#in-depth-technical-guide-chemical-structure-and-analysis-of-sofosbuvir-impurity-n
https://www.benchchem.com/product/b10799823/docs?utm_src=pdf-body#in-depth-technical-guide-chemical-structure-and-analysis-of-sofosbuvir-impurity-n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(phenoxy)phosphoryl)amino)propanoate[1]

CAS Number: 1394157-34-6[1]

Molecular Formula: C₂₀H₂₅FN₃O₉P[1]

Molecular Weight: 501.40 g/mol

Quantitative Data
The following table summarizes key quantitative data related to the analysis of Sofosbuvir and

its impurities. While specific limits of detection (LOD) and quantification (LOQ) for Sofosbuvir
Impurity N are not extensively published in peer-reviewed literature, the provided data for a

general phosphoryl impurity in Sofosbuvir offers a relevant benchmark.

Parameter Value Reference

Limit of Detection (LOD) for a

phosphoryl impurity
0.03% (0.12 µg) [2]

Limit of Quantification (LOQ)

for a phosphoryl impurity
1.50% (0.375 µg) [2]

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and characterization of Sofosbuvir
Impurity N are not readily available in the public domain. However, based on established

methods for the analysis of Sofosbuvir and its related substances, the following protocols can

be adapted.

High-Performance Liquid Chromatography (HPLC) for
Detection and Quantification
A stability-indicating reverse-phase HPLC method is suitable for the detection and

quantification of Sofosbuvir Impurity N.

Instrumentation: A standard HPLC system equipped with a UV detector.
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Column: Agilent Eclipse XDB-C18, 4.6 × 250 mm, 5 µm[2].

Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffered aqueous solution

(e.g., 0.1% trifluoroacetic acid in water)[2]. A common mobile phase composition is a 50:50

(v/v) mixture of acetonitrile and 0.1% trifluoroacetic acid in water[2].

Flow Rate: 1.0 mL/min.

Detection: UV detection at 260 nm[2].

Sample Preparation: Dissolve the Sofosbuvir drug substance or product in a suitable diluent

(e.g., a mixture of water and acetonitrile) to a known concentration.

Validation: The method should be validated according to ICH guidelines to demonstrate

specificity, linearity, accuracy, precision, and robustness.

Spectroscopic Characterization
While specific spectral data for Sofosbuvir Impurity N is not widely published, the following

techniques are essential for its structural elucidation. Commercial suppliers of this impurity

standard typically provide a Certificate of Analysis which would include such data[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic signals for the methyl ester protons (a singlet around

3.7 ppm), in addition to the signals corresponding to the nucleoside and phenoxy moieties.

¹³C NMR: Would display a resonance for the methyl ester carbon, differing from the

isopropyl ester carbons in Sofosbuvir.

³¹P NMR: A signal corresponding to the phosphorus atom in the phosphoramidate linkage

would be observed.

¹⁹F NMR: A signal for the fluorine atom on the tetrahydrofuran ring would be present.

Mass Spectrometry (MS):
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High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition

(C₂₀H₂₅FN₃O₉P).

Tandem Mass Spectrometry (MS/MS): To study the fragmentation pattern. Expected

fragments would arise from the loss of the methyl alanate side chain, the phenoxy group,

and cleavage of the glycosidic bond.

Potential Formation Pathway
Sofosbuvir Impurity N can be formed during the synthesis of Sofosbuvir if methanol is present

as a residual solvent or reactant instead of isopropanol during the esterification of the L-alanine

moiety. It could also potentially arise from transesterification under certain storage or

processing conditions.

Sofosbuvir Precursor
(L-alanine phosphoramidate acid)

Sofosbuvir Impurity N
(Methyl Ester)

Esterification

Methanol
(Impurity/Reagent)

Click to download full resolution via product page

Caption: Plausible formation pathway of Sofosbuvir Impurity N.

Conclusion
Sofosbuvir Impurity N is a critical process-related impurity in the manufacturing of Sofosbuvir.

Its control and monitoring are essential for ensuring the quality and safety of the final drug

product. This guide provides a foundational understanding of its chemical properties and the

analytical techniques required for its management in a drug development and manufacturing

setting. Further research into its specific toxicological profile and the development of dedicated,

validated analytical methods are encouraged for comprehensive quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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